Cas no 2098157-51-6 (3-[(E)-2-phenylethenyl]piperidine hydrochloride)

• Product Name: 3-[(E)-2-phenylethenyl]piperidine hydrochloride
• CAS No: 2098157-51-6
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 5729353
• PubChem ID: 126844640
• Update Time: 2025-06-12

3-[(E)-2-phenylethenyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2167-7292
• 2098157-51-6
• AKOS040817552
• 3-[(E)-2-phenylethenyl]piperidine;hydrochloride
• 3-[(E)-2-phenylethenyl]piperidine hydrochloride
• Piperidine, 3-(2-phenylethenyl)-, hydrochloride (1:1)

• Inchi： 1S/C13H17N.ClH/c1-2-5-12(6-3-1)8-9-13-7-4-10-14-11-13;/h1-3,5-6,8-9,13-14H,4,7,10-11H2;1H/b9-8+;
• InChI Key： SJBGBWPYGPBNOP-HRNDJLQDSA-N
• SMILES： Cl.N1CCCC(/C=C/C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 223.1127773g/mol
• Monoisotopic Mass: 223.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-[(E)-2-phenylethenyl]piperidine hydrochloride

Introduction to 3-[(E)-2-phenylethenyl]piperidine hydrochloride (CAS No. 2098157-51-6)

3-[(E)-2-phenylethenyl]piperidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2098157-51-6, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of an alkenyl group and a phenyl ring attached to the piperidine core introduces unique electronic and steric properties, making it a valuable scaffold for medicinal chemistry investigations.

The structure of 3-[(E)-2-phenylethenyl]piperidine hydrochloride features a piperidine ring substituted with an (E)-2-phenylethenyl moiety, which contributes to its complex interactions with biological targets. Piperidine derivatives have been extensively studied due to their role in various pharmacological actions, including central nervous system (CNS) modulation, anti-inflammatory effects, and antimicrobial properties. The hydrochloride salt form enhances the compound's solubility and stability, facilitating its use in both preclinical and clinical studies.

In recent years, there has been growing interest in piperidine-based compounds as pharmacophores in the development of novel therapeutics. The alkenyl group in 3-[(E)-2-phenylethenyl]piperidine hydrochloride can participate in π-stacking interactions with biological targets, which is crucial for drug-receptor binding affinity. This feature has been exploited in the design of molecules targeting neurological disorders, where precise molecular interactions are essential for efficacy.

One of the most compelling aspects of 3-[(E)-2-phenylethenyl]piperidine hydrochloride is its potential in neuropharmacological research. Piperidine derivatives have shown promise as intermediates in the synthesis of drugs that modulate neurotransmitter systems. For instance, analogs of this compound have been investigated for their effects on dopamine and serotonin receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. The phenylethenyl group may enhance binding selectivity by introducing specific spatial and electronic characteristics that align with receptor pockets.

Recent advancements in computational chemistry have enabled more accurate predictions of the binding affinities and pharmacokinetic properties of 3-[(E)-2-phenylethenyl]piperidine hydrochloride and its derivatives. Molecular docking studies suggest that this compound can interact with various protein targets, including G-protein coupled receptors (GPCRs) and ion channels. These interactions are critical for understanding its mechanism of action and for designing next-generation drugs with improved therapeutic profiles.

The synthesis of 3-[(E)-2-phenylethenyl]piperidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions between halogenated piperidines and phenylethynyl precursors. The introduction of the alkenyl group is often achieved through vinylation or hydrometalation strategies, which highlight the compound's versatility as a synthetic intermediate.

In terms of biological activity, preliminary studies on 3-[(E)-2-phenylethenyl]piperidine hydrochloride have revealed interesting properties that warrant further investigation. In vitro assays have demonstrated potential effects on enzyme inhibition and receptor binding, suggesting multiple avenues for therapeutic exploration. For example, modifications to the phenyl ring or the piperidine core could enhance selectivity against off-target effects, improving overall drug safety.

The pharmaceutical industry has increasingly focused on structure-based drug design, leveraging knowledge about molecular interactions to develop more effective therapeutics. 3-[(E)-2-phenylethenyl]piperidine hydrochloride serves as a valuable building block in this context, offering a balance between structural complexity and functional diversity. Its unique combination of an alkenyl group and a phenyl ring makes it particularly interesting for designing molecules with tailored pharmacological properties.

Future research directions may explore the use of 3-[(E)-2-phenylethenyl]piperidine hydrochloride as a lead compound for drug discovery programs targeting neurological disorders. Its ability to modulate neurotransmitter systems could make it a candidate for treating conditions such as schizophrenia or Alzheimer's disease. Additionally, exploring its potential as an antipsychotic or nootropic agent could open new therapeutic possibilities.

The development of novel pharmaceuticals relies heavily on access to high-quality chemical intermediates like 3-[(E)-2-phenylethenyl]piperidine hydrochloride. Its synthesis should be optimized for scalability and cost-effectiveness to support large-scale preclinical and clinical trials. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize its potential in drug development.

In conclusion, 3-[(E)-2-phenylethenyl]piperidine hydrochloride (CAS No. 2098157-51-6) is a promising compound with significant applications in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing drugs targeting neurological disorders and other diseases. Continued investigation into its biological activity and synthetic pathways will likely yield valuable insights into new therapeutic strategies.